(Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine is a chemical compound with the molecular formula C₁₃H₂₈N₂ and a molecular weight of 212.37 g/mol. This compound features a butan-2-yl group attached to a propyl amine that includes a 2-methylpiperidine moiety. Its structure can be represented by the InChI key YIHQUCLGWUZLCY-UHFFFAOYSA-N, and it is often utilized in various scientific research applications due to its unique properties and reactivity .
The synthesis of (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine typically involves the reaction of butan-2-amine with 3-(2-methylpiperidin-1-yl)propyl chloride. This reaction is generally conducted under controlled conditions, utilizing a base like sodium hydroxide or potassium carbonate to facilitate nucleophilic substitution .
While specific industrial methods are not extensively documented, large-scale synthesis likely follows similar laboratory protocols, including purification steps such as recrystallization or chromatography to ensure product purity .
(Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine has diverse applications across various fields:
The interaction of (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine with biological targets is an area of ongoing research. Its mechanism of action may involve binding to receptors or enzymes, thus altering their activity and initiating biochemical pathways. Further studies are needed to elucidate specific interactions and their implications for therapeutic applications .
Several compounds share structural similarities with (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine. These include:
| Compound Name | CAS Number | Similarity |
|---|---|---|
| (Butan-2-yl)[3-(2-methylpiperidin-1-yl)ethyl]amine | 1019578-36-9 | High |
| (Butan-2-yl)[3-(2-methylpiperidin-1-yl)methyl]amine | 1019578-X | High |
| (Butan-2-yl)[3-(2-methylpiperidin-1-yl)butyl]amine | 1019578-Y | High |
The uniqueness of (Butan-2-yl)[3-(2-methylpiperidin-1-yl)propyl]amine lies in its specific structural configuration, which imparts distinct chemical and physical properties compared to its analogs. This specificity contributes to its varied reactivity and potential applications in research and industry .